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Compound of Interest

Compound Name: Chlorobenzene

Cat. No.: B10858422

This document provides essential safety and logistical information for the proper handling and
disposal of chlorobenzene in a laboratory setting. The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals while
maintaining compliance with environmental regulations.

Immediate Safety and Handling Protocols

Chlorobenzene is a flammable, harmful, and environmentally toxic liquid.[1][2] Adherence to
strict safety protocols is mandatory to prevent exposure and accidents.

1.1 Personal Protective Equipment (PPE): Always wear appropriate PPE when handling
chlorobenzene:

Eye Protection: Chemical safety goggles or a full-face shield.[3][4]

e Hand Protection: Chemical-resistant gloves, such as PVC or neoprene.[3][4] Inspect gloves
for integrity before each use.

o Body Protection: A lab coat, apron, or coveralls to prevent skin contact.[3] For large-scale
operations, tight-weave, non-static clothing is recommended.[3]

o Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume
hood.[3] If ventilation is inadequate or there's a risk of exceeding exposure limits, use a
NIOSH-approved respirator.[5]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b10858422?utm_src=pdf-interest
https://www.benchchem.com/product/b10858422?utm_src=pdf-body
https://www.benchchem.com/product/b10858422?utm_src=pdf-body
https://www.osha.gov/chemicaldata/90
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorobenzene
https://www.benchchem.com/product/b10858422?utm_src=pdf-body
https://cameochemicals.noaa.gov/chemical/2877
https://datasheets.scbt.com/sc-239517.pdf
https://cameochemicals.noaa.gov/chemical/2877
https://datasheets.scbt.com/sc-239517.pdf
https://cameochemicals.noaa.gov/chemical/2877
https://cameochemicals.noaa.gov/chemical/2877
https://cameochemicals.noaa.gov/chemical/2877
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0379.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10858422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

1.2 Safe Handling and Storage:

Keep containers tightly closed in a cool, dry, and well-ventilated area.[2]

» Store away from heat sources, sparks, open flames, and incompatible materials like strong
oxidizing agents and aluminum.[2][3][6]

e Ground and bond all containers and transfer equipment to prevent the buildup of static
electricity.[7]

e Use only non-sparking tools when handling containers.[7]

o Be aware that empty containers are hazardous as they can retain explosive vapors.[3]

Step-by-Step Disposal Procedure

Chlorobenzene must be disposed of as hazardous waste in accordance with all local, state,
and federal regulations.[3][8] Never dispose of chlorobenzene by evaporating it in a fume
hood or pouring it down the drain.[9]

Step 1: Waste Identification and Classification
o Chlorobenzene is classified as a hazardous waste.[3]
« ltis assigned the EPA hazardous waste number U037.[3][10]

It may also be classified under D001 for ignitability and D021 for toxicity if the extract from a
solid waste contains more than 100 mg/L of chlorobenzene.[3]

Step 2: Waste Collection and Segregation

o Collect waste chlorobenzene in a designated, properly labeled hazardous waste container.
The original container is often the best choice.[2][9]

o Ensure the container is made of a compatible material, is in good condition, and is free from
leaks.[9]
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e Do not mix chlorobenzene waste with other chemical wastes unless specifically instructed
to do so by your institution's environmental health and safety (EHS) office.[2]

» Keep the waste container securely sealed when not in use.[]
Step 3: Arrange for Licensed Disposal

o Contact your institution's EHS office or a licensed hazardous waste disposal company to
arrange for pickup and disposal.[1][2]

¢ Provide them with accurate information about the waste stream.
Step 4: Final Disposal Method

e The preferred method for disposing of chlorobenzene is high-temperature incineration in a
chemical incinerator equipped with an afterburner and scrubber.[1][4] Other approved
methods include liquid injection, rotary kiln, or fluidized bed incineration.[10]

o Land disposal of liquid chlorobenzene waste is generally prohibited.[10]

Spill Management

Accidental spills must be managed immediately and safely.
e Minor Spills (in a fume hood):

o Alert others in the immediate area.

o Ensure all ignition sources are removed.[3]

o Contain and absorb the spill using an inert absorbent material such as vermiculite, dry
sand, or earth.[8]

o Using non-sparking tools, collect the absorbed material and any contaminated debris into
a sealable container for hazardous waste disposal.[7][8]

o Clean the spill area with a soda solution.[3][7]

e Major Spills (outside a fume hood):
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[e]

Evacuate all non-essential personnel from the area and secure entry.[8]

o

Alert your institution's emergency response team and EHS office immediately.

[¢]

Remove all ignition sources.[8]

[¢]

If trained and equipped to do so, proceed with containment and cleanup as described for a
minor spill. Otherwise, await the arrival of the emergency response team.

All materials used for spill cleanup must be disposed of as hazardous waste.[9]

Quantitative Data Summary

The following table summarizes key quantitative data for chlorobenzene, crucial for safety
assessments and regulatory compliance.

Property Value Reference(s)
EPA Waste Number U037 [3][10]
UN Number 1134 [4][10]
Hazard Class 3 (Flammable Liquid) [4][10]
Packing Group i [4][10]
Flash Point 28°C / 82°F (closed cup) [11]
Explosive Limits LEL: 1.3%, UEL: 9.6% [1][11]
OSHA PEL (8-hr TWA) 75 ppm [5]
ACGIH TLV (8-hr TWA) 10 ppm [5]
IDLH 1,000 ppm [7]
Toxicity Characteristic > 100 mg/L in waste extract [3]
(D021)

Visualized Workflow
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The following diagram illustrates the decision-making and operational workflow for the proper
disposal of chlorobenzene.

Preparation & Handling
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Caption: Workflow for safe handling and disposal of chlorobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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